Cas no 1225833-92-0 (2-(2,3-dichlorophenyl)prop-2-enoic acid)

• Product Name: 2-(2,3-dichlorophenyl)prop-2-enoic acid
• CAS No: 1225833-92-0
• MF: C₉H₆Cl₂O₂
• MW: 217.0487408638
• CID: 6063841
• PubChem ID: 82107855
• Update Time: 2025-05-20

2-(2,3-dichlorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dichlorophenyl)prop-2-enoic acid
• EN300-2003750
• 1225833-92-0

• Inchi： 1S/C9H6Cl2O2/c1-5(9(12)13)6-3-2-4-7(10)8(6)11/h2-4H,1H2,(H,12,13)
• InChI Key： KWEXIUHGRHYULU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=C)C(=O)O)Cl

Computed Properties

• Exact Mass: 215.9744848g/mol
• Monoisotopic Mass: 215.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,3-dichlorophenyl)prop-2-enoic acid

Introduction to 2-(2,3-dichlorophenyl)prop-2-enoic acid (CAS No: 1225833-92-0)

2-(2,3-dichlorophenyl)prop-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 1225833-92-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of α,β-unsaturated carboxylic acids, characterized by its conjugated double bond system and a carboxylic acid functional group. The presence of two chlorine atoms at the 2 and 3 positions of the phenyl ring introduces unique electronic and steric properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural motif of 2-(2,3-dichlorophenyl)prop-2-enoic acid positions it as a valuable building block for the synthesis of more complex molecules. Its reactivity stems from the combination of the electrophilic α-carbonyl carbon and the nucleophilic double bond, which can participate in a wide range of chemical transformations, including condensation reactions, Michael additions, and enolate-mediated processes. These characteristics have made it a subject of interest in the development of novel therapeutic agents and agrochemicals.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of 2-(2,3-dichlorophenyl)prop-2-enoic acid. The dichlorophenyl moiety is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Several studies have highlighted its role as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The conjugated system also suggests potential applications in photodynamic therapy due to its ability to absorb light in the visible spectrum and generate reactive oxygen species.

One of the most compelling aspects of 1225833-92-0 is its utility in medicinal chemistry. Researchers have leveraged its scaffold to develop compounds with targeted biological activities. For instance, modifications at the α-position can introduce specific pharmacophores that interact with biological targets such as enzymes or receptors. This flexibility has led to the discovery of novel molecules with improved efficacy and reduced side effects. The dichlorophenyl group, in particular, has been shown to modulate binding affinity and selectivity, making it an attractive feature for drug optimization.

The synthetic pathways for 2-(2,3-dichlorophenyl)prop-2-enoic acid have also been extensively studied. One common approach involves the Claisen condensation or similar acylation reactions starting from appropriately substituted phenacyl chlorides or bromides. These methods often require careful control of reaction conditions to ensure high yields and purity. Advances in catalytic systems, such as transition metal-catalyzed cross-coupling reactions, have further refined these processes, enabling more efficient synthesis under milder conditions.

The biological activity of 1225833-92-0 has been explored in various preclinical models. Initial studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The unsaturated carboxylic acid moiety is particularly relevant here, as it can engage in hydrogen bonding interactions with active sites. Additionally, the dichlorophenyl group may contribute to binding through hydrophobic interactions or π-stacking effects. These interactions are critical for achieving high affinity and specificity.

In conclusion,2-(2,3-dichlorophenyl)prop-2-enoic acid (CAS No: 1225833-92-0) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization and exploration of new biological activities. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to increase, driving innovation in drug discovery and material science.